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Introduction

Barium Sodium Niobate (BazNaNbsOz1s), often abbreviated as BSN or Banana, is a
ferroelectric crystal with the tungsten bronze structure. It is a highly attractive material for
various nonlinear optical and electro-optical applications due to its large nonlinear and electro-
optic coefficients, high resistance to optical damage, and favorable phase-matching
capabilities. Notably, the nonlinear coefficients of BSN are approximately twice those of Lithium
Niobate (LiINbOs), a commonly used material in electro-optics.[1][2] This makes BSN a
compelling candidate for applications such as frequency doubling, optical parametric
oscillation, and electro-optic modulation.

This document provides detailed application notes and experimental protocols for measuring
the electro-optic coefficients of Barium Sodium Niobate. The electro-optic effect in a material
is the change in its refractive index in response to an applied electric field. The magnitude of
this effect is quantified by the electro-optic coefficients, denoted as rij. Accurate determination
of these coefficients is crucial for the design and optimization of electro-optic devices.

Principles of the Electro-Optic Effect in Barium
Sodium Niobate
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The linear electro-optic effect, also known as the Pockels effect, describes a change in the
refractive index that is linearly proportional to the applied electric field. This effect is present in
non-centrosymmetric materials like Barium Sodium Niobate. The change in the
impermeability tensor (Bij = 1/n3) is given by:

ABij = rijk * Ex

where rijk are the components of the third-rank electro-optic tensor and Ex is the applied
electric field. Due to the crystal symmetry of Barium Sodium Niobate (orthorhombic, point
group mmz2 at room temperature), many of the 27 components of the electro-optic tensor are
zero, and several are related, simplifying the characterization process.

Data Presentation: Electro-Optic Coefficients of
Barium Sodium Niobate

While direct and comprehensive tabulated data for the electro-optic coefficients of Barium
Sodium Niobate are not readily available in the literature, it is widely reported that its nonlinear
optical coefficients are approximately twice those of Lithium Niobate (LiNbOs). Based on this
relationship, the following table provides estimated values for the unclamped (low-frequency)
electro-optic coefficients of BSN at a wavelength of 632.8 nm. For comparison, the established
values for LiNbOs are also provided.

Barium Sodium Niobate

Electro-Optic Coefficient LiNbOs (pm/V) (BazNaNbsOa1s) (pm/V) -
Estimated

rs3 30.8 ~61.6

rs 8.6 ~17.2

rs1 28.0 ~56.0

Not applicable (zero by
r22 3.4
symmetry in BSN)

Note: The values for Barium Sodium Niobate are estimations based on the reported twofold
increase over Lithium Niobate and should be experimentally verified for specific applications.
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Experimental Protocols

Two common and reliable methods for measuring the electro-optic coefficients of crystals are
the Senarmont compensator method (a polarimetric technique) and the Mach-Zehnder
interferometric method.

Senarmont Compensator Method

The Senarmont compensator method is a precise technique for measuring the phase
retardation induced in a light beam passing through an electro-optic crystal under an applied
electric field.

Experimental Workflow:

High-Voltage
|
‘ ‘ Amplifier

Click to download full resolution via product page

Senarmont Compensator Experimental Workflow

Methodology:

o Crystal Preparation:

o Obtain a single crystal of Barium Sodium Niobate with optically polished faces.
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o The crystal should be cut with its crystallographic axes oriented appropriately for the
coefficient to be measured. For example, to measure rss, the light should propagate
perpendicular to the c-axis (z-axis), and the electric field should be applied along the c-
axis.

o Deposit conductive electrodes (e.g., gold or ITO) onto the faces perpendicular to the
direction of the applied electric field.

e Optical Alignment:
o Set up the optical components on an optical bench as shown in the workflow diagram.

o Alinearly polarized laser beam (e.g., from a He-Ne laser at 632.8 nm) is passed through a
polarizer oriented at 0°.

o The polarized beam then propagates through the BSN crystal, which is placed between
the electrodes. The crystal's principal axes should be oriented at 45° to the polarizer's
transmission axis.

o After the crystal, a quarter-wave plate is inserted with its fast axis at 45° to the polarizer's
axis.

o An analyzer (another polarizer) is placed before the photodetector.
o Measurement Procedure:

o Initially, with no voltage applied to the crystal, rotate the analyzer to find the position of
minimum light intensity (extinction) at the photodetector. This establishes the zero-
retardation point.

o Apply a known AC voltage (sinusoidal or square wave) from the function generator,
amplified by the high-voltage ampilifier, to the electrodes of the BSN crystal. This induces a
phase retardation in the light passing through the crystal.

o The induced retardation causes the light emerging from the quarter-wave plate to become
elliptically polarized.
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o Rotate the analyzer to find the new angle of extinction. The angle of rotation (8) is directly
proportional to the induced phase retardation (I).

o The phase retardation is related to the electro-optic coefficient by the following equation: I
=2t/ N) * An * L where A is the wavelength of light, L is the path length of the light
through the crystal, and An is the change in refractive index.

o The change in refractive index is related to the electro-optic coefficient and the applied
electric field (E = V/d, where V is the voltage and d is the crystal thickness between the
electrodes). For measuring rss, the relationship is: An = - (1/2) * ne3 * r33 * E where ne is
the extraordinary refractive index of the crystal.

o By measuring the rotation angle of the analyzer for a given applied voltage, the electro-
optic coefficient can be calculated.

Mach-Zehnder Interferometer Method

The Mach-Zehnder interferometer method is a highly sensitive technique that directly measures
the phase shift induced by the electro-optic effect.

Experimental Workflow:
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Mach-Zehnder Interferometer Experimental Workflow
Methodology:
e Crystal Preparation:

o Prepare the BSN crystal with polished faces and electrodes as described in the
Senarmont method protocol.

 Interferometer Setup and Alignment:
o Construct a Mach-Zehnder interferometer on a vibration-isolated optical table.
o Alaser beam is split into two paths by the first beam splitter.
o One path, the sample arm, passes through the BSN crystal.
o The other path serves as the reference arm.

o The two beams are recombined at a second beam splitter, creating an interference pattern
that is detected by a photodetector.

o Carefully align the mirrors and beam splitters to achieve high-contrast interference fringes.
e Measurement Procedure:
o Apply a time-varying voltage (e.g., a sinusoidal or triangular wave) to the BSN crystal.

o The applied electric field modulates the refractive index of the crystal, causing a phase
shift in the light passing through the sample arm.

o This phase modulation results in a change in the interference pattern at the detector. The
intensity of the output beam will be modulated as the phase difference between the two
arms changes.

o The phase shift (A®) is related to the change in refractive index (An) and the crystal length
(L) by: A® =21/ A) *An* L
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o The change in refractive index is again related to the electro-optic coefficient and the
applied electric field. For measuring rss: An = - (1/2) * ne3 * r33 * (V/d)

o The output intensity of the interferometer is a sinusoidal function of the total phase
difference between the two arms. By applying a modulating voltage and observing the
resulting intensity modulation on an oscilloscope, the electro-optic coefficient can be
determined.

o A common technique is to count the number of interference fringes that pass the detector
for a given change in voltage. Each fringe corresponds to a 21 phase shift. The half-wave
voltage (VT), the voltage required to induce a 1t phase shift, can be determined, and from
this, the electro-optic coefficient can be calculated: Vit = (A *d) / (Ne3 *r3s * L)

Conclusion

The measurement of the electro-optic coefficients of Barium Sodium Niobate is essential for
harnessing its superior nonlinear optical properties in advanced photonic devices. Both the
Senarmont compensator and Mach-Zehnder interferometer methods provide reliable means to
characterize these coefficients. While the Senarmont method offers simplicity and robustness,
the Mach-Zehnder interferometer provides higher sensitivity. The choice of method will depend
on the specific requirements of the measurement, including the desired precision and the
available equipment. The data and protocols presented here serve as a comprehensive guide
for researchers and scientists working with this promising electro-optic material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Available at: [https://www.benchchem.com/product/b1143473#measuring-the-electro-optic-
coefficients-of-barium-sodium-niobate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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